Cas no 2228523-55-3 (4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228523-55-3
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 6228696
• PubChem ID: 165691283
• Update Time: 2025-11-02

4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole
• 2228523-55-3
• EN300-2007442

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-3(1-10-11-5)4-2-12-4/h1,4H,2H2,(H,10,11)
• InChI Key： YJCCHPYPQWPLHL-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)C1CO1)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.2Ų

Additional information on 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole

Exploring the Versatile Applications of 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228523-55-3)

The chemical compound 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228523-55-3) has garnered significant attention in recent years due to its unique structural features and broad applicability in various industries. This heterocyclic compound combines a pyrazole core with an oxirane (epoxide) ring and a trifluoromethyl group, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C7H7F3N2O, and molecular weight of 192.14 g/mol contribute to its distinctive reactivity and stability under different conditions.

One of the most intriguing aspects of 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole is its potential in drug discovery. The pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, while the trifluoromethyl group enhances metabolic stability and membrane permeability. Researchers are particularly interested in how the oxirane ring can participate in nucleophilic ring-opening reactions, creating opportunities for structure-activity relationship (SAR) studies. Recent publications have highlighted its use as a building block for kinase inhibitors and anti-inflammatory agents, addressing current healthcare challenges.

In the field of materials science, CAS 2228523-55-3 has shown promise as a precursor for advanced polymers. The reactivity of its epoxide functionality allows for cross-linking with various nucleophiles, forming thermally stable and chemically resistant networks. This property aligns with the growing demand for high-performance materials in electronics, coatings, and adhesives. Industry experts are investigating its potential in creating novel epoxy resins with improved mechanical properties and environmental resistance, responding to the global push for sustainable material solutions.

The agrochemical sector has also taken notice of 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole, particularly in the development of next-generation crop protection agents. The trifluoromethylpyrazole structure is known to enhance biological activity in pesticides, while the oxirane group offers sites for further derivatization. With increasing concerns about food security and sustainable agriculture, this compound presents opportunities for creating more selective and environmentally friendly pest control solutions. Recent patent filings indicate its potential in combating resistant pest strains, a pressing issue in modern agriculture.

From a synthetic chemistry perspective, the preparation of 2228523-55-3 involves interesting transformations that highlight modern organic synthesis techniques. Typical routes may involve the reaction of appropriately substituted pyrazole derivatives with epichlorohydrin or similar epoxide precursors. The presence of both the trifluoromethyl group and the oxirane ring in the same molecule creates unique challenges and opportunities for synthetic chemists, particularly in controlling regio- and stereoselectivity. These synthetic aspects make it a fascinating case study for academic researchers and industrial chemists alike.

The commercial availability of 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole has increased in recent years, reflecting growing market demand. While still considered a specialty chemical, its price and availability have become more competitive as production scales up to meet research and development needs. Quality control parameters typically focus on HPLC purity (often >98%), residual solvent content, and confirmation of structural identity through NMR and mass spectrometry. These specifications are crucial for researchers who require high-purity materials for their investigations.

Environmental and safety considerations for CAS 2228523-55-3 follow standard laboratory chemical handling protocols. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when handling this compound. Storage typically requires protection from moisture and extreme temperatures to maintain stability. These handling characteristics make it relatively convenient to work with compared to more sensitive or reactive intermediates in organic synthesis.

Looking to the future, 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole is poised to play an increasingly important role in multiple scientific disciplines. Its unique combination of structural features continues to inspire innovative applications across pharmaceuticals, materials science, and agrochemicals. As research into its properties and derivatives expands, we can anticipate seeing more peer-reviewed publications and patent applications featuring this versatile compound. The scientific community's growing interest in trifluoromethylated heterocycles and epoxide-containing building blocks ensures that this molecule will remain relevant in chemical research for years to come.

For researchers considering working with 2228523-55-3, it's worth noting that several analytical methods have been developed for its characterization. Standard techniques include proton and carbon-13 NMR, which clearly show the distinctive signals of the pyrazole protons, trifluoromethyl group, and oxirane protons. Mass spectrometry typically shows a clear molecular ion peak corresponding to the expected molecular weight. These analytical tools provide reliable means to verify the identity and purity of this compound in research settings.

The intellectual property landscape surrounding 4-(oxiran-2-yl)-3-(trifluoromethyl)-1H-pyrazole is evolving rapidly. While the base compound itself may not be patent-protected, numerous derivatives and specific applications have been claimed in recent patent filings. This activity reflects the commercial potential seen in this chemical scaffold. Companies and academic institutions active in medicinal chemistry, crop protection, and specialty materials are particularly active in this space, suggesting that new applications and optimized synthetic routes may emerge in the near future.